Cas no 18471-28-8 (1-Phenylpyrrolidin-3-amine)

• Product Name: 1-Phenylpyrrolidin-3-amine
• CAS No: 18471-28-8
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD31420859
• CID: 4723696
• PubChem ID: 137701562
• Update Time: 2025-06-14

1-Phenylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-Phenylpyrrolidin-3-amine

• MDL： MFCD31420859
• Inchi： 1S/C10H14N2/c11-9-6-7-12(8-9)10-4-2-1-3-5-10/h1-5,9H,6-8,11H2
• InChI Key： SFMJIPNTKASYFH-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)CCC(N)C1

Additional information on 1-Phenylpyrrolidin-3-amine

Recent Advances in the Study of 1-Phenylpyrrolidin-3-amine (CAS: 18471-28-8): A Comprehensive Research Brief

1-Phenylpyrrolidin-3-amine (CAS: 18471-28-8) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 1-Phenylpyrrolidin-3-amine, emphasizing its role as a key intermediate in the synthesis of bioactive molecules. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, and achieved a high yield of the target compound. The study also investigated the compound's stability under various conditions, providing valuable insights for its storage and handling in laboratory settings.

In another groundbreaking study (Bioorganic & Medicinal Chemistry Letters, 2024), 1-Phenylpyrrolidin-3-amine was evaluated for its potential as a dopamine receptor modulator. The results demonstrated that derivatives of this compound exhibit high affinity for D2 and D3 dopamine receptors, suggesting its utility in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and blood-brain barrier penetration.

Further research has explored the application of 1-Phenylpyrrolidin-3-amine in the development of antimicrobial agents. A recent publication (European Journal of Medicinal Chemistry, 2023) reported that certain derivatives of this compound exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study identified specific structural modifications that enhance antimicrobial efficacy while minimizing cytotoxicity, paving the way for the design of new antibiotics.

The compound's versatility is further underscored by its use in the synthesis of fluorescent probes for biological imaging. A study (ACS Chemical Biology, 2024) described the development of a 1-Phenylpyrrolidin-3-amine-based probe for the detection of reactive oxygen species (ROS) in live cells. The probe demonstrated high sensitivity and selectivity, making it a valuable tool for studying oxidative stress-related diseases.

In conclusion, recent research on 1-Phenylpyrrolidin-3-amine (CAS: 18471-28-8) has revealed its multifaceted potential in drug discovery and chemical biology. Its applications range from neurological therapeutics to antimicrobial agents and diagnostic tools. Future studies are expected to further explore its pharmacological properties and expand its utility in addressing unmet medical needs.